Cas no 1627723-49-2 (2-b:4,5-b']Dithieno[3,2-b]thiophene)

2-b:4,5-b']Dithieno[3,2-b]thiophene structure
1627723-49-2 structure
Product Name:2-b:4,5-b']Dithieno[3,2-b]thiophene
CAS No:1627723-49-2
MF:C36H54O2S4Sn2
MW:884.492763996124
CID:5037041
Update Time:2023-08-25

2-b:4,5-b']Dithieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-b:4,5-b']dithieno[3,2-b]thiophene
    • 2,6-bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,
    • 2-b:4,5-b']Dithieno[3,2-b]thiophene
    • Inchi: 1S/C30H36O2S4.6CH3.2Sn/c1-5-9-11-19(7-3)17-31-25-23-27-21(13-15-33-27)36-30(23)26(32-18-20(8-4)12-10-6-2)24-28-22(14-16-34-28)35-29(24)25;;;;;;;;/h13-14,19-20H,5-12,17-18H2,1-4H3;6*1H3;;
    • InChI Key: OXHUOTZHJDVCGX-UHFFFAOYSA-N
    • SMILES: [Sn](C)(C)(C)C1=CC2=C(C3C(=C4C(C5=C(C=C(S5)[Sn](C)(C)C)S4)=C(C=3S2)OCC(CC)CCCC)OCC(CC)CCCC)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 16
  • Complexity: 840
  • Topological Polar Surface Area: 131
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